Folded discotic dimers†

Soft Matter Pub Date: 2014-06-16 DOI: 10.1039/C4SM01116C

Abstract

We report the synthesis and properties of a dibenzophenazine discotic dimer, which was found to adopt a folded conformation in solution. This stable π-stacked structure persists at elevated temperatures and in all solvents examined. Folding allows the dimer to assemble into a columnar liquid crystal phase, despite its short linking group.

Graphical abstract: Folded discotic dimers
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